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Compound of Interest

Compound Name:
Decarbazolyl Desmethyl

Carvedilol

CAS No.: 114849-42-2

Cat. No.: B130594

Get Quote

Analyte: Decarbazolyl Desmethyl Carvedilol (C₁₁H₁₇NO₄) Matrix: Human Plasma (Adaptable

to API/Formulation) Methodology: Solid Phase Extraction (SPE) coupled with Polar-Embedded

RP-LC-MS/MS Target Sensitivity (LLOQ): 0.5 ng/mL[1][2]

Analyte Profile & Mechanistic Challenges
To successfully quantify DDC, one must understand its structural divergence from Carvedilol.

DDC represents the "right-hand" aliphatic amine fragment of the parent molecule, lacking the

hydrophobic carbazole ring and the methyl group on the phenoxy moiety.
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Property Carvedilol (Parent)
Decarbazolyl
Desmethyl
Carvedilol (Target)

Impact on Protocol

Structure
Carbazole-Linker-

Phenoxyethylamine

3-[2-(2-

hydroxyphenoxy)ethyl

amino]propane-1,2-

diol

Mass Shift: Target is

much smaller (MW

227.12).

Polarity (LogP) ~4.19 (Lipophilic) ~ -0.4 (Hydrophilic)

Extraction: LLE with

Hexane/TBME will fail.

LC: Standard C18

may show void

volume elution.

Functional Groups
Secondary Amine,

Ether

Secondary Amine,

Diol, Phenol

Ionization: Good

ESI(+) candidate due

to amine.

pKa ~9.7 (Amine)
~9.5 (Amine), ~10

(Phenol)

pH Control: High pH

makes it neutral (for

elution); Low pH

makes it cationic (for

retention).

The "Polarity Trap"
Most Carvedilol methods use LLE with TBME (tert-butyl methyl ether). DDC, being a

diol/phenol, will remain in the aqueous phase during such extractions. Therefore, Mixed-Mode

Cation Exchange (MCX) SPE is the mandatory sample preparation strategy to ensure recovery.

Experimental Workflow (Logic Diagram)
The following workflow illustrates the critical decision points for retaining this polar analyte.

Plasma Sample
(Spiked with IS)

Acidic Pre-treatment
(2% Formic Acid)

Ionize Amine

 Acidify SPE Load (MCX)
Retain via Cation Exchange

 Load Wash Steps
1. Acidic (Remove Proteins)

2. Methanol (Remove Neutrals)

 Clean Elution
(5% NH4OH in MeOH)

Neutralize Amine -> Release

 High pH LC Separation
Polar-Embedded C18
(High Aqueous Start)

 Inject MS/MS Detection
ESI+ MRM

228.1 -> 137.1

 Quantify
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Click to download full resolution via product page

Caption: Workflow optimizing retention of the hydrophilic DDC molecule using Mixed-Mode

Cation Exchange (MCX) followed by polar-retentive chromatography.

Detailed Protocol
A. Reagents & Standards[3][4][5][6]

Reference Standard: Decarbazolyl Desmethyl Carvedilol (CAS: 114849-42-2).[3][4]

Internal Standard (IS): Carvedilol-d3 (acceptable surrogate) or custom Decarbazolyl-d3

(ideal).

Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water, Formic Acid (FA),

Ammonium Hydroxide (NH₄OH).

B. Mass Spectrometry Parameters (Method
Development)

Source: Electrospray Ionization (ESI), Positive Mode.[5]

Rationale: The secondary amine is easily protonated

.

Optimization: Infuse a 100 ng/mL solution at 10 µL/min.

MRM Transitions Table:
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Analyte
Precursor
(m/z)

Product
(m/z)

Dwell (ms) CE (eV) Role

DDC 228.1 137.1 100 25

Quantifier

(Phenoxyet
hyl
fragment)

DDC 228.1 210.1 100 18
Qualifier

(Loss of H₂O)

DDC 228.1 119.1 100 30 Qualifier

| Carvedilol-d3 (IS) | 410.2 | 225.1 | 100 | 30 | Internal Standard |

Note: The 137.1 fragment corresponds to the cleavage of the amine bond, retaining the

phenoxyethyl moiety. Verify exact Collision Energy (CE) on your specific instrument.

C. Liquid Chromatography (LC) Conditions
Standard C18 columns often fail to retain DDC, causing it to elute in the void volume with salts,

leading to ion suppression.

Column:Waters Acquity HSS T3 (1.8 µm, 2.1 x 100 mm) or Phenomenex Luna Omega Polar

C18.

Why? These columns are designed to withstand 100% aqueous conditions and interact

with polar analytes via proprietary bonding technologies.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Flow Rate: 0.4 mL/min.[5][6]

Column Temp: 40°C.

Gradient Profile:
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Time (min) %A (Water) %B (ACN) Event

0.00 98 2
Trapping Phase:

High aqueous to
retain polar DDC.

1.00 98 2 Hold to elute salts.

4.00 30 70
Ramp to elute DDC

and lipophilic matrix.

4.10 5 95
Wash column (remove

phospholipids).

5.50 5 95 Hold Wash.

5.60 98 2 Re-equilibration.

| 7.50 | 98 | 2 | End of Run. |

D. Sample Preparation: Mixed-Mode SPE (Oasis MCX)
Rationale: Since DDC is a base (amine) and hydrophilic, MCX cartridges allow us to wash

away neutral matrix components with 100% methanol while the analyte stays locked by ionic

interaction.

Pre-treatment: Aliquot 200 µL Plasma. Add 20 µL IS working solution. Add 200 µL 4% H₃PO₄

(Phosphoric Acid). Vortex.

Science: Acidification ensures the amine is protonated (charged) to bind to the cation

exchange sorbent.

Conditioning: Condition MCX cartridge (30 mg/1 cc) with 1 mL MeOH, then 1 mL Water.

Loading: Load the pre-treated sample at low vacuum (~5 inHg).

Wash 1 (Aqueous): 1 mL 2% Formic Acid in Water. (Removes proteins/salts).

Wash 2 (Organic): 1 mL 100% Methanol. (Removes neutral lipids/hydrophobic

interferences).
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Critical: DDC will NOT elute here because it is ionically bound, unlike in a standard C18

SPE where MeOH would wash it away.

Elution: 2 x 250 µL 5% NH₄OH in Methanol.

Science: The high pH deprotonates the amine, breaking the ionic bond and releasing the

analyte.

Reconstitution: Evaporate eluate under N₂ at 40°C. Reconstitute in 100 µL Mobile Phase A

(98% Water).

Note: Do not reconstitute in high organic, or peak shape will suffer on the HSS T3 column.

Method Validation & Troubleshooting
Self-Validating Checks (System Suitability)

Retention Time Confirmation: DDC should elute earlier than Carvedilol but after the void

volume (t0). If DDC elutes at t0 (< 0.8 min), reduce initial %B to 0-1% or switch to a HILIC

column.

Recovery Check: Compare the area of a pre-extraction spike vs. a post-extraction spike. If

recovery is < 50%, ensure the Elution solvent pH is > 10 (fresh NH₄OH).

Common Pitfalls
Carryover: The diol functionality can interact with glass silanols. Use polypropylene vials or

deactivated glass inserts.

Matrix Effects: Phospholipids can suppress ionization. Monitor m/z 184 (Phosphocholine) to

ensure it does not co-elute with DDC. The MCX wash step (100% MeOH) usually removes

most phospholipids.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b130594/docs#application-note-high-
sensitivity-lc-ms-ms-quantification-of-decarbazolyl-desmethyl-carvedilol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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